5-(4-Fluorobenzyl)-1,3,4-oxadiazol-2-amine
Overview
Description
The compound “5-(4-Fluorobenzyl)-1,3,4-oxadiazol-2-amine” belongs to a class of organic compounds known as oxadiazoles . Oxadiazoles are heterocyclic compounds containing an oxadiazole ring, which is a five-membered aromatic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms .
Synthesis Analysis
While specific synthesis methods for “5-(4-Fluorobenzyl)-1,3,4-oxadiazol-2-amine” were not found, similar compounds are often synthesized through condensation reactions . For instance, a method for the synthesis of 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one has been developed .Molecular Structure Analysis
The molecular structure of similar compounds has been studied both theoretically and experimentally . For example, the title compound was crystallized from acetonitrile and the single-crystal X-ray analysis has revealed that it exists in a monoclinic P2 1 /n space group .Scientific Research Applications
- Scientific Field : Environmental Science and Engineering .
- Summary of Application : This study investigated the hydrolysis and photolysis kinetics of a similar compound, 2-(4-Fluorobenzyl)-5-(Methylsulfonyl)-1,3,4-Oxadiazole, in water .
- Methods of Application : The study involved detailed investigation of the hydrolysis half-lives of the compound depending on pH, initial concentration, and temperature . The photolysis half-life of the compound in different initial concentrations was also studied .
- Results : The study found that the degradation of the compound followed first-order kinetics, and the increase in pH and temperature can substantially accelerate the degradation . The hydrolysis Ea of the compound was 49.90 kJ mol −1, which indicates that the compound belongs to medium hydrolysis .
- Scientific Field : Pharmacology .
- Summary of Application : A study discussed the antibacterial effects of various natural products, including flavonoids .
- Methods of Application : The study involved a comparative interpretation of the antibacterial effects of flavonoids and their structure-activity relationship .
- Results : The study suggested that natural products like flavonoids could be used to tackle multidrug-resistant bacterial strains due to their versatile pharmacological effects .
- Scientific Field : Crystallography .
- Summary of Application : A method for the synthesis of a similar compound, 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, has been developed .
- Methods of Application : The study involved the development of a method for the synthesis of the compound and the study of its electronic and spatial structure both theoretically and experimentally .
- Results : The study resulted in the successful synthesis of the compound and the study of its electronic and spatial structure .
Hydrolysis and Photolysis Kinetics
Antibacterial Effects
Synthesis and X-Ray Crystal Structure
- Scientific Field : Environmental Chemistry .
- Summary of Application : This study investigated the degradation products of a similar compound, 2-(4-Fluorobenzyl)-5-(Methylsulfonyl)-1,3,4-Oxadiazole, in water .
- Methods of Application : The degradation products were identified using ultra-high-performance liquid chromatography coupled with an Orbitrap high-resolution mass spectrometer .
- Results : One degradation product was identified as 2-(4-fluorobenazyl)-5-methoxy-1,3,4-oxadiazole .
- Scientific Field : Neurology .
- Summary of Application : A study reported the design, synthesis and biological evaluation of a novel S-allyl-l-cysteine (SAC) and gallic acid conjugate S-(4-fluorobenzyl)-N-(3,4,5-trimethoxybenzoyl)-l-cysteinate (MTC) .
- Methods of Application : The study evaluated the effects on ischemia-reperfusion-induced PC12 cells, primary neurons in neonatal rats, and cerebral ischemic neuronal damage in rats .
- Results : The results showed that MTC increased SOD, CAT, GPx activity and decreased LDH release . PI3K and p-AKT protein levels were significantly increased by activating PI3K/AKT pathway .
Degradation Products Identification
Protective Effects on Ischemic Stroke
- Bactericide
- Scientific Field : Environmental Science and Engineering .
- Summary of Application : This study investigated the hydrolysis and photolysis kinetics, and identification of degradation products of the novel bactericide 2-(4-Fluorobenzyl)-5-(Methylsulfonyl)-1,3,4-Oxadiazole in water .
- Methods of Application : The degradation products were identified using ultra-high-performance liquid chromatography coupled with an Orbitrap high-resolution mass spectrometer .
- Results : One degradation product was identified as 2-(4-fluorobenazyl)-5-methoxy-1,3,4-oxadiazole .
properties
IUPAC Name |
5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FN3O/c10-7-3-1-6(2-4-7)5-8-12-13-9(11)14-8/h1-4H,5H2,(H2,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZCYIPLTOREIPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC2=NN=C(O2)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80620088 | |
Record name | 5-[(4-Fluorophenyl)methyl]-1,3,4-oxadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80620088 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Fluorobenzyl)-1,3,4-oxadiazol-2-amine | |
CAS RN |
828911-26-8 | |
Record name | 5-[(4-Fluorophenyl)methyl]-1,3,4-oxadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80620088 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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